Cas no 2229368-89-0 (1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229368-89-0
• MF: C₁₃H₁₆ClNO
• MW: 237.725242614746
• CID: 6340195
• PubChem ID: 165854423
• Update Time: 2025-06-08

1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine
• EN300-1985825
• 2229368-89-0
• 1-[1-(4-chloro-2-methoxyphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C13H16ClNO/c1-16-11-8-9(14)2-3-10(11)12(4-5-12)13(15)6-7-13/h2-3,8H,4-7,15H2,1H3
• InChI Key： YEWDVMPVUZVIBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 237.0920418g/mol
• Monoisotopic Mass: 237.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229368-89-0)

The compound 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229368-89-0) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a cyclopropyl ring and a methoxyphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for specialty amines like 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine has surged due to their versatility in drug discovery. This compound’s structural complexity allows it to interact with diverse biological targets, making it a focal point for studies on central nervous system (CNS) disorders and metabolic diseases. Its chloro and methoxy substituents further enhance its binding affinity, a feature often explored in medicinal chemistry.

The synthesis of CAS No. 2229368-89-0 involves multi-step organic reactions, including cyclopropanation and amine functionalization. These processes are critical for achieving high purity, a key concern for laboratories and manufacturers. Given the growing interest in green chemistry, researchers are also investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From an industrial perspective, 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine is often discussed in the context of high-value intermediates. Its role in the development of next-generation therapeutics aligns with the broader trend of personalized medicine. Companies specializing in custom synthesis and contract research frequently highlight this compound as part of their portfolio, catering to the needs of biotech and pharma clients.

Another area of interest is the compound’s potential in agrochemical formulations. The 4-chloro-2-methoxyphenyl group is known to exhibit herbicidal and fungicidal properties, prompting investigations into its utility for crop protection. This aligns with the global push for sustainable agriculture, where safer and more efficient chemicals are in high demand.

For researchers and procurement specialists, understanding the stability and storage conditions of CAS No. 2229368-89-0 is crucial. Proper handling ensures the compound’s integrity, especially in long-term studies. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a topic frequently searched in academic and industrial forums.

In summary, 1-1-(4-chloro-2-methoxyphenyl)cyclopropylcyclopropan-1-amine represents a compelling case study in modern chemical innovation. Its applications span drug development, agrochemicals, and material science, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a subject of keen interest.